Cas no 81241-79-4 (Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide)

• Product Name: Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide
• CAS No: 81241-79-4
• MF: C₉H₁₇Cl₂N
• MW: 210.143980741501
• CID: 986542
• PubChem ID: 133634
• Update Time: 2025-04-20

Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide
• NCI60_001348
• CHEMBL2007980
• DJDLKHMZWYZCFR-UHFFFAOYSA-N
• Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)
• DTXSID401027302
• DL-1-(gamma-Chloropropyl)-2-chloromethylpiperidine
• 2-(chloromethyl)-1-(3-chloropropyl)piperidine
• 1-(gamma-Chloropropyl)-2-chloromethylpiperidine
• 81241-79-4

• Inchi： 1S/C9H17Cl2N/c10-5-3-7-12-6-2-1-4-9(12)8-11/h9H,1-8H2
• InChI Key： DJDLKHMZWYZCFR-UHFFFAOYSA-N
• SMILES： ClCC1CCCCN1CCCCl

Computed Properties

• Exact Mass: 209.074
• Monoisotopic Mass: 209.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.075
• Boiling Point: 281.5°Cat760mmHg
• Flash Point: 124.1°C